Cas no 1261780-00-0 (5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261780-00-0
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4996542
• Update Time: 2025-10-30

5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O/c1-9-6-7-10(15)8-12(9)11-4-2-3-5-13(11)19-14(16,17)18/h2-8H,1H3
• InChI Key： RPSYTVGQUKGGQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261780-00-0)

5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261780-00-0) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and chloro-methyl substitutions, plays a pivotal role in the development of advanced materials and bioactive molecules. Its molecular structure, C14H10ClF3O, offers a balance of lipophilicity and electronic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds like 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated motifs are known to improve metabolic resistance and binding affinity. The compound’s CAS No. 1261780-00-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From an industrial perspective, 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl is often utilized in the synthesis of liquid crystal materials and organic semiconductors. Its trifluoromethoxy group contributes to low dielectric constants, a critical feature for high-performance electronic devices. This aligns with the growing trend of green chemistry, as industries seek eco-friendly alternatives with minimal environmental impact.

Another hot topic linked to this compound is its role in pesticide intermediates. The chloro-methyl moiety enhances pesticidal activity, making it a candidate for next-generation crop protection agents. With global concerns about food security and sustainable agriculture, CAS No. 1261780-00-0 is increasingly explored for its agrochemical potential.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl. Its purity and stability under various conditions are critical for industrial scalability. Recent publications highlight its compatibility with continuous flow chemistry, a method gaining traction for its efficiency and reduced waste generation.

In summary, 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261780-00-0) is a versatile compound with multifaceted applications. Its integration into pharmaceuticals, electronics, and agrochemicals underscores its importance in modern science. As research progresses, this compound is poised to address key challenges in material science and life sciences.